(4-Ethoxyphenyl)(4-morpholinyl)acetonitrile

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.3 g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)-2-morpholin-4-ylacetonitrile
• InChI: InChI=1S/C14H18N2O2/c1-2-18-13-5-3-12(4-6-13)14(11-15)16-7-9-17-10-8-16/h3-6,14H,2,7-10H2,1H3
• InChI Key: HYTILDAGYAEXQN-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(C#N)N2CCOCC2

Description

(4-Ethoxyphenyl)(4-morpholinyl)acetonitrile is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound has been studied for its potential use in cancer treatment, as well as for its effects on the central nervous system.

Mechanism of Action

The mechanism of action of (4-Ethoxyphenyl)(4-morpholinyl)acetonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in cancer cells and in the brain. This compound has been shown to bind to certain proteins and receptors, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that (4-Ethoxyphenyl)(4-morpholinyl)acetonitrile can induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth. It has also been shown to have anxiolytic and antidepressant effects, potentially through its modulation of neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Ethoxyphenyl)(4-morpholinyl)acetonitrile in lab experiments is its relatively low toxicity compared to other chemotherapeutic agents. However, its low solubility in water can make it challenging to work with in some experimental settings.

Future Directions

Future research on (4-Ethoxyphenyl)(4-morpholinyl)acetonitrile could focus on further elucidating its mechanism of action, as well as exploring its potential use in combination with other therapeutic agents. Additionally, more research is needed to determine the optimal dosage and administration of this compound for different applications. Finally, there is potential for the development of new analogs of (4-Ethoxyphenyl)(4-morpholinyl)acetonitrile with improved properties for specific applications.

Synthesis Methods

The synthesis of (4-Ethoxyphenyl)(4-morpholinyl)acetonitrile involves the reaction of 4-ethoxyphenylacetic acid with morpholine and acetic anhydride, followed by treatment with sodium cyanide. This method has been optimized and improved over time, resulting in higher yields and greater purity of the final product.

Scientific Research Applications

(4-Ethoxyphenyl)(4-morpholinyl)acetonitrile has been studied extensively for its potential use in cancer treatment. Research has shown that this compound can inhibit the growth of cancer cells, particularly in breast and lung cancer. It has also been studied for its effects on the central nervous system, including its potential as a treatment for depression and anxiety.